Cas no 2228130-31-0 (methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate)

• Product Name: methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate
• CAS No: 2228130-31-0
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6502747
• PubChem ID: 165758240
• Update Time: 2025-05-21

methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate
• 2228130-31-0
• EN300-1831389

• Inchi： 1S/C10H12N2O4/c1-6-3-4-8(12(14)15)7(5-6)9(11)10(13)16-2/h3-5,9H,11H2,1-2H3
• InChI Key： RVWJTNAHCGSMLG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=C(C)C=CC=1[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.1Ų

Additional information on methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate

Comprehensive Overview of Methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate (CAS No. 2228130-31-0)

Methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate (CAS No. 2228130-31-0) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This ester derivative, characterized by its nitrophenyl and aminoacetate functional groups, has garnered attention for its potential role in drug synthesis and material science. Researchers and industry professionals frequently search for terms like "synthesis of methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate", "CAS 2228130-31-0 applications", and "nitrophenyl derivatives in medicine", reflecting its relevance in modern scientific inquiries.

The compound's molecular structure, featuring a 5-methyl-2-nitrophenyl moiety, contributes to its unique reactivity and utility in peptide coupling reactions and intermediate synthesis. Recent trends in green chemistry have also sparked interest in optimizing its production methods to reduce environmental impact. Questions such as "biodegradability of nitrophenyl compounds" and "sustainable synthesis of CAS 2228130-31-0" highlight the intersection of this compound with eco-friendly research initiatives.

In analytical chemistry, methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate serves as a reference standard for chromatographic studies, particularly in HPLC and LC-MS applications. Its UV-absorbing properties, attributed to the nitro group, make it valuable for method development. Searches for "CAS 2228130-31-0 HPLC conditions" and "nitrophenyl UV spectroscopy" underscore its analytical importance. Furthermore, the compound's potential in catalysis and asymmetric synthesis aligns with the growing demand for chiral building blocks in drug discovery.

The safety profile and handling guidelines for methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate are frequently discussed in industrial forums. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) and personal protective equipment (PPE) recommendations are often queried. Terms like "CAS 2228130-31-0 SDS" and "nitrophenyl ester stability" reflect these practical concerns. Additionally, its compatibility with biodegradable solvents is a trending topic in sustainable chemistry circles.

Emerging applications of CAS 2228130-31-0 in agrochemicals and flavor/fragrance industries have expanded its commercial relevance. Patent analyses reveal innovative uses in crop protection agents and aromatic intermediates, driving searches for "methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate patents". The compound's role in photodynamic therapy research further connects it to cutting-edge medical advancements, addressing queries like "nitrophenyl compounds in oncology".

In summary, methyl 2-amino-2-(5-methyl-2-nitrophenyl)acetate (CAS No. 2228130-31-0) exemplifies the convergence of synthetic versatility and multidisciplinary utility. Its integration into high-value chemical workflows and alignment with sustainability goals ensure its continued prominence in scientific literature and industrial applications.